Cas no 2411260-66-5 (N-Methyl-N-[(2-phenylphenyl)methyl]oxirane-2-carboxamide)

N-Methyl-N-[(2-phenylphenyl)methyl]oxirane-2-carboxamide is a specialized epoxide-derived carboxamide compound with applications in organic synthesis and pharmaceutical research. Its structure features a reactive oxirane (epoxide) ring, which enables participation in ring-opening reactions, making it valuable for constructing complex molecular frameworks. The inclusion of a biphenylmethyl group enhances steric and electronic properties, potentially improving selectivity in coupling or functionalization reactions. This compound is particularly useful as an intermediate in the development of bioactive molecules, owing to its ability to introduce both amide and epoxide functionalities into target structures. High purity and stability under controlled conditions ensure consistent performance in synthetic workflows.
N-Methyl-N-[(2-phenylphenyl)methyl]oxirane-2-carboxamide structure
2411260-66-5 structure
Product Name:N-Methyl-N-[(2-phenylphenyl)methyl]oxirane-2-carboxamide
CAS No:2411260-66-5
MF:C17H17NO2
MW:267.322384595871
CID:6533404
PubChem ID:154879877
Update Time:2025-11-06

N-Methyl-N-[(2-phenylphenyl)methyl]oxirane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-({[1,1'-biphenyl]-2-yl}methyl)-N-methyloxirane-2-carboxamide
    • 2411260-66-5
    • N-Methyl-N-[(2-phenylphenyl)methyl]oxirane-2-carboxamide
    • EN300-7560781
    • Z3687614143
    • Inchi: 1S/C17H17NO2/c1-18(17(19)16-12-20-16)11-14-9-5-6-10-15(14)13-7-3-2-4-8-13/h2-10,16H,11-12H2,1H3
    • InChI Key: XIIZHJLSGWYPAA-UHFFFAOYSA-N
    • SMILES: O1CC1C(N(C)CC1=CC=CC=C1C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 267.125928785g/mol
  • Monoisotopic Mass: 267.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 32.8Ų

N-Methyl-N-[(2-phenylphenyl)methyl]oxirane-2-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7560781-1.0g
N-({[1,1'-biphenyl]-2-yl}methyl)-N-methyloxirane-2-carboxamide
2411260-66-5 95%
1.0g
$0.0 2024-05-23

Additional information on N-Methyl-N-[(2-phenylphenyl)methyl]oxirane-2-carboxamide

Recent Advances in the Study of N-Methyl-N-[(2-phenylphenyl)methyl]oxirane-2-carboxamide (CAS: 2411260-66-5)

N-Methyl-N-[(2-phenylphenyl)methyl]oxirane-2-carboxamide (CAS: 2411260-66-5) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutic agents. This research briefing synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic pathways for N-Methyl-N-[(2-phenylphenyl)methyl]oxirane-2-carboxamide, highlighting its role as a versatile building block for the construction of more complex molecules. The researchers employed a multi-step synthesis approach, starting from commercially available precursors, and achieved a high yield of the target compound. The study also emphasized the compound's stability under various conditions, making it suitable for further derivatization.

In terms of biological activity, preliminary in vitro assays have shown that N-Methyl-N-[(2-phenylphenyl)methyl]oxirane-2-carboxamide exhibits moderate inhibitory effects on certain enzymatic targets implicated in inflammatory pathways. A recent preprint on bioRxiv reported that the compound demonstrated a 40% inhibition rate against cyclooxygenase-2 (COX-2) at a concentration of 10 µM, suggesting its potential as a lead compound for anti-inflammatory drug development. However, further optimization and in vivo studies are required to validate these findings.

Another area of interest is the compound's potential application in targeted drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews explored the use of N-Methyl-N-[(2-phenylphenyl)methyl]oxirane-2-carboxamide as a linker molecule in antibody-drug conjugates (ADCs). The researchers found that the compound's epoxide moiety could be selectively modified to attach payloads, while its aromatic system provided stability to the conjugate. This property could enhance the therapeutic index of ADCs by improving their pharmacokinetic profiles.

Despite these promising findings, challenges remain in the development of N-Methyl-N-[(2-phenylphenyl)methyl]oxirane-2-carboxamide for clinical applications. A recent review in Chemical Biology & Drug Design highlighted the need for more comprehensive toxicity studies, as the compound's metabolic fate and potential off-target effects are not yet fully understood. Additionally, scalable synthesis methods must be optimized to meet the demands of large-scale pharmaceutical production.

In conclusion, N-Methyl-N-[(2-phenylphenyl)methyl]oxirane-2-carboxamide (CAS: 2411260-66-5) represents a promising candidate for further investigation in drug discovery and development. Its unique chemical structure and demonstrated biological activities warrant additional research to fully elucidate its therapeutic potential. Future studies should focus on structure-activity relationship (SAR) optimization, in vivo efficacy testing, and the development of robust synthetic protocols to advance this compound toward clinical applications.

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